2-(2-methoxyphenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]acetamide
• InChI: InChI=1S/C18H23N3O3/c1-23-17-5-3-2-4-15(17)10-18(22)20-16-11-19-21(13-16)12-14-6-8-24-9-7-14/h2-5,11,13-14H,6-10,12H2,1H3,(H,20,22)
• InChI Key: QXKHLZXQORMNRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=CN(N=C2)CC3CCOCC3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

2-(2-methoxyphenyl)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C18H23N3O3 and its molecular weight is 329.4. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

In a study exploring pyrazole-acetamide derivatives, compounds were synthesized and characterized for their potential in forming coordination complexes and exhibiting antioxidant activity. The derivatives were integrated into Co(II) and Cu(II) complexes, which showed significant antioxidant activity. This research indicates the potential of such compounds in the development of novel antioxidants (Chkirate et al., 2019).

Anticancer Potential

Another study focused on the synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, with the aim of finding new anticancer agents. These compounds were tested against 60 cancer cell lines, and one compound exhibited appreciable cancer cell growth inhibition in eight different cancer cell lines (Al-Sanea et al., 2020).

Herbicide Use

The compound 2-chloro-N-(2, 6-diethylphenyl)-N-(methoxymethyl) acetamide, related to the chemical , is used as a selective pre-emergent or early post-emergent herbicide. It's effective in controlling annual grasses and broad-leaved weeds in various crops (Weisshaar & Böger, 1989).

Flavoring Substance Evaluation

A study evaluated 2‐(4‐methylphenoxy)‐N‐(1H‐pyrazol‐3‐yl)‐N‐(thiophen‐2‐ylmethyl)acetamide, a compound similar in structure, for use as a flavoring substance in food. It was found to be safe for use at the estimated level of dietary exposure (Younes et al., 2018).

Anticonvulsant Activity

Research on omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, which are structurally related, demonstrated anticonvulsant activity. One derivative was particularly effective against seizures induced by maximal electroshock (Aktürk et al., 2002).

Antibacterial Activity

A series of novel derivatives, including 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles, were synthesized and evaluated for their antibacterial activity. One compound showed significant activity against various bacteria, including Bacillus subtilis and Staphylococcus aureus (Rai et al., 2009).